81-19-6

2,6-Dichlorobenzal chloride

In Stock

• CAS RN:
• 81-19-6

• Formula:
• C7H4Cl4

• InChI:
• InChI=1S/C7H4Cl4/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3,7H

• InChIKey:
• QQPXXHAEIGVZKQ-UHFFFAOYSA-N

• Alpha,alpha,2,6-tetrachlorotoluene is a colorless liquid.

Corbisterol

In Stock

• CAS RN:
• 481-19-6

• Formula:
• C29H46O

• InChI:
• InChI=1S/C29H46O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-11,19-21,23,25-27,30H,7,12-18H2,1-6H3/b9-8+/t20-,21-,23+,25-,26+,27+,28+,29-/m1/s1

• InChIKey:
• OQMZNAMGEHIHNN-CIFIHVIMSA-N

• Δ7-Stigmasterol is an analog of Stigmasterol ;  a plant sterol that is used as a precursor in the synthesis of progesterone.
  Delta7-stigmasterol is a stigmasterol.
  Corbisterol is a natural product found in Amaranthus tricolor, Asparagus racemosus, and other organisms with data available.
  

2-(4-Isobutylpiperazin-1-yl)ethanol

In Stock

• CAS RN:
• 34581-19-6

• Formula:
• C10H22N2O

• InChI:
• InChI=1S/C10H22N2O/c1-10(2)9-12-5-3-11(4-6-12)7-8-13/h10,13H,3-9H2,1-2H3

• InChIKey:
• RLNYZCCAKAPCFX-UHFFFAOYSA-N

• 2-(4-Isobutylpiperazin-1-yl)ethanol is a useful research compound. Its molecular formula is C10H22N2O and its molecular weight is 186.29 g/mol. The purity is usually 95%.

2,6-Dichloro-3-nitrobenzenesulfonamide

In Stock

• CAS RN:
• 89281-19-6

• Formula:
• C6H4Cl2N2O4S

• InChI:
• InChI=1S/C6H4Cl2N2O4S/c7-3-1-2-4(10(11)12)5(8)6(3)15(9,13)14/h1-2H,(H2,9,13,14)

• InChIKey:
• QQUJUEWKTUDYKI-UHFFFAOYSA-N

• 2,6-Dichloro-3-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C6H4Cl2N2O4S and its molecular weight is 271.08 g/mol. The purity is usually 95%.

8-(ethylamino)-1,3-dimethyl-7-propyl-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 505081-19-6

• Formula:
• C12H19N5O2

• InChI:
• InChI=1S/C12H19N5O2/c1-5-7-17-8-9(14-11(17)13-6-2)15(3)12(19)16(4)10(8)18/h5-7H2,1-4H3,(H,13,14)

• InChIKey:
• NCIIHELCMVJTPD-UHFFFAOYSA-N

• 8-(ethylamino)-1,3-dimethyl-7-propyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C12H19N5O2 and its molecular weight is 265.317. The purity is usually 95%.

3-(3,5-Dimethylphenyl)-3',4',5'-trifluoropropiophenone

In Stock

• CAS RN:
• 898781-19-6

• Formula:
• C17H15F3O

• InChI:
• InChI=1S/C17H15F3O/c1-10-5-11(2)7-12(6-10)3-4-16(21)13-8-14(18)17(20)15(19)9-13/h5-9H,3-4H2,1-2H3

• InChIKey:
• DATTYKXRKRFQQV-UHFFFAOYSA-N

• 3-(3,5-Dimethylphenyl)-3',4',5'-trifluoropropiophenone is a useful research compound. Its molecular formula is C17H15F3O and its molecular weight is 292.29 g/mol. The purity is usually 95%.

N-(4-(1-(phenylsulfonyl)-5-(o-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

In Stock

• CAS RN:
• 851781-19-6

• Formula:
• C23H23N3O4S2

• InChI:
• InChI=1S/C23H23N3O4S2/c1-17-8-6-7-11-21(17)23-16-22(18-12-14-19(15-13-18)25-31(2,27)28)24-26(23)32(29,30)20-9-4-3-5-10-20/h3-15,23,25H,16H2,1-2H3

• InChIKey:
• FCONVELMHVQUTR-UHFFFAOYSA-N

• N-(4-(1-(phenylsulfonyl)-5-(o-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C23H23N3O4S2 and its molecular weight is 469.6 g/mol. The purity is usually 95%.

Ethyl 3-iodo-1H-pyrrolo[2,3-B]pyridine-5-carboxylate

Usually In Stock

• CAS RN:
• 864681-19-6

• Formula:
• C10H9IN2O2

• InChI:
• InChI=1S/C10H9IN2O2/c1-2-15-10(14)6-3-7-8(11)5-13-9(7)12-4-6/h3-5H,2H2,1H3,(H,12,13)

• InChIKey:
• MNUBMJUWIJKMEL-UHFFFAOYSA-N

• Ethyl 3-iodo-1H-pyrrolo[2,3-B]pyridine-5-carboxylate is a useful research compound. Its molecular formula is C10H9IN2O2 and its molecular weight is 316.09 g/mol. The purity is usually 95%.

12-(3,4-Dimethoxy-phenyl)-10-(2-morpholin-4-yl-ethyl)-10,12-dihydro-7-oxa-8,10-diaza-benzo[a]anthra cen-11-ylideneamine

• CAS RN:
• 848681-19-6

• Formula:
• C29H30N4O4

• InChI:
• InChI=1S/C29H30N4O4/c1-34-22-9-8-20(17-24(22)35-2)25-26-21-6-4-3-5-19(21)7-10-23(26)37-29-27(25)28(30)33(18-31-29)12-11-32-13-15-36-16-14-32/h3-10,17-18,25,30H,11-16H2,1-2H3

• InChIKey:
• HTAQOIIMDZRODK-UHFFFAOYSA-N

• Functionally Selective Antagonist of the Neuropeptide-S Receptor (NPSR);  High Quality Biochemicals for Research Uses

Junipediol B

In Stock

• CAS RN:
• 144881-19-6

• Formula:
• C10H12O4

• InChI:
• InChI=1S/C10H12O4/c11-4-8(5-12)7-1-2-9-10(3-7)14-6-13-9/h1-3,8,11-12H,4-6H2

• InChIKey:
• CKDSCAKQBRZWHH-UHFFFAOYSA-N

• Junipediol B is a natural product found in Juniperus chinensis with data available.

(1S,3aS,3bS,5aR,9aR,9bS,11aS)-N-(2-cyanopropan-2-yl)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide

Usually In Stock

• CAS RN:
• 149281-19-6

• Formula:
• C₂₃H₃₃N₃O₂

• InChI:
• InChI=1S/C23H33N3O2/c1-21(2,13-24)26-20(28)17-7-6-15-14-5-8-18-23(4,12-10-19(27)25-18)16(14)9-11-22(15,17)3/h10,12,14-18H,5-9,11H2,1-4H3,(H,25,27)(H,26,28)/t14-,15-,16-,17+,18+,22-,23+/m0/s1

• InChIKey:
• OESNKOKTKJVMIR-WSBQPABSSA-N

• CGP-53153 is a steroidal inhibitor of 5 alpha reductase with IC50s of 36 and 262 nM in rat and human prostatic tissue, respectively.

3,5-Dichloro-2-nitrobenzenesulfonyl chloride

• CAS RN:
• 1807181-19-6

• Formula:
• C6H2Cl3NO4S

• InChI:
• InChI=1S/C6H2Cl3NO4S/c7-3-1-4(8)6(10(11)12)5(2-3)15(9,13)14/h1-2H

• InChIKey:
• INANLJDGPZRXIP-UHFFFAOYSA-N

• 3,5-Dichloro-2-nitrobenzenesulfonyl chloride is a useful research compound. Its molecular formula is C6H2Cl3NO4S and its molecular weight is 290.5 g/mol. The purity is usually 95%.

methyl [(2,2-dimethyl-6-oxo-3,4,6,7,8,9-hexahydro-2H-cyclopenta[c]pyrano[2,3-h]chromen-10-yl)oxy]acetate

In Stock

• CAS RN:
• 1014081-19-6

• Formula:
• C20H22O6

• InChI:
• InChI=1S/C20H22O6/c1-20(2)8-7-13-14(26-20)9-15(24-10-16(21)23-3)17-11-5-4-6-12(11)19(22)25-18(13)17/h9H,4-8,10H2,1-3H3

• InChIKey:
• PNBQTDFEVPYLAB-UHFFFAOYSA-N

• Methyl [(2,2-dimethyl-6-oxo-3,4,6,7,8,9-hexahydro-2H-cyclopenta[c]pyrano[2,3-h]chromen-10-yl)oxy]acetate is a useful research compound. Its molecular formula is C20H22O6 and its molecular weight is 358.39. The purity is usually 95%.

1-(8-Fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2175581-19-6

• Formula:
• C13H14FNO

• InChI:
• InChI=1S/C13H14FNO/c1-3-12(16)15-8-7-10-5-4-6-11(14)13(10)9(15)2/h3-6,9H,1,7-8H2,2H3

• InChIKey:
• FRFFRISEYQVHCI-UHFFFAOYSA-N

• 1-(8-Fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C13H14FNO and its molecular weight is 219.259. The purity is usually 95%.

3-(4-Bromophenyl)-5-ethyl-1,2-oxazole-4-carbaldehyde

Usually In Stock

• CAS RN:
• 2248281-19-6

• Formula:
• C12H10BrNO2

• InChI:
• InChI=1S/C12H10BrNO2/c1-2-11-10(7-15)12(14-16-11)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3

• InChIKey:
• IYKBAFOPQFMODT-UHFFFAOYSA-N

• 3-(4-Bromophenyl)-5-ethyl-1,2-oxazole-4-carbaldehyde is a useful research compound. Its molecular formula is C12H10BrNO2 and its molecular weight is 280.121. The purity is usually 95%.

(2s)-3-Phenyl-N~1~-[2-(Pyridin-4-Yl)-5,6,7,8-Tetrahydro[1]benzothieno[2,3-D]pyrimidin-4-Yl]propane-1,2-Diamine

In Stock

• CAS RN:
• 1438881-19-6

• Formula:
• C24H25N5S

• InChI:
• InChI=1S/C24H25N5S/c25-18(14-16-6-2-1-3-7-16)15-27-23-21-19-8-4-5-9-20(19)30-24(21)29-22(28-23)17-10-12-26-13-11-17/h1-3,6-7,10-13,18H,4-5,8-9,14-15,25H2,(H,27,28,29)/t18-/m0/s1

• InChIKey:
• NRHASZRDWOUMFD-SFHVURJKSA-N

• CRT0066854 is an inhibitor of PKCι and PKCζ (IC50s = 132 and 639 nM, respectively). It also inhibits the Rho-associated kinase II (ROCK2) kinase domain (IC50 = 620 nM). It is selective for these atypical PKCs and ROCK2 over typical PKCs and 98 other kinases in a panel at 1 µM. CRT0066854 decreases phosphorylation of the atypical PKC substrate lethal giant larvae 2 (LLGL2) in HEK293 cells expressing PKCι and LLGL2. It decreases viability of A549 lung carcinoma cells (IC50 = 3.47 µM) and decreases colony formation in HeLa cells by 65% when used at a concentration of 1 µM. CRT0066854 impairs lumen formation in MDCK cells in a Matrigel™ assay and migration of NRK-49F cells in a wound assay.